Cas no 313238-80-1 (1H-Benzimidazole-2-methanamine,N-2-propen-1-yl-)

1H-Benzimidazole-2-methanamine,N-2-propen-1-yl- structure
313238-80-1 structure
Product Name:1H-Benzimidazole-2-methanamine,N-2-propen-1-yl-
CAS No:313238-80-1
MF:C11H13N3
MW:187.241021871567
CID:300941
PubChem ID:3440315
Update Time:2025-04-19

1H-Benzimidazole-2-methanamine,N-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-methanamine,N-2-propen-1-yl-
    • 1H-Benzimidazole-2-methanamine,N-2-propenyl- (9CI)
    • AKOS002240337
    • 313238-80-1
    • N-((1H-Benzo[d]imidazol-2-yl)methyl)prop-2-en-1-amine
    • Inchi: 1S/C11H13N3/c1-2-7-12-8-11-13-9-5-3-4-6-10(9)14-11/h2-6,12H,1,7-8H2,(H,13,14)
    • InChI Key: QAYAKUMMRWQVJN-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2N=C1CNCC=C

Computed Properties

  • Exact Mass: 187.11109
  • Monoisotopic Mass: 187.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 40.7Ų

Experimental Properties

  • PSA: 40.71
  • LogP: 2.22940
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